Cas no 114635-63-1 (Cyclopentanamine,1-butyl-2-methyl-)
114635-63-1 structure
Product Name:Cyclopentanamine,1-butyl-2-methyl-
CAS No:114635-63-1
MF:C10H21N
MW:155.28044295311
CID:132477
PubChem ID:14087239
Update Time:2025-04-19
Cyclopentanamine,1-butyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanamine,1-butyl-2-methyl-
- Cyclopentanamine, 1-butyl-2-methyl- (9CI)
- 1-Butyl-2-methylcyclopentan-1-amine
- 114635-63-1
-
- Inchi: 1S/C10H21N/c1-3-4-7-10(11)8-5-6-9(10)2/h9H,3-8,11H2,1-2H3
- InChI Key: VXDLQUUGFQVFFI-UHFFFAOYSA-N
- SMILES: NC1(CCCC)CCCC1C
Computed Properties
- Exact Mass: 155.16753
- Monoisotopic Mass: 155.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
Cyclopentanamine,1-butyl-2-methyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
114635-63-1 (Cyclopentanamine,1-butyl-2-methyl-) Related Products
- 38118-79-5(1-cyclopentylethan-1-amine)
- 40571-45-7(1-methylcyclopentan-1-amine)
- 78294-26-5(Octahydropentalen-1-amine)
- 41223-14-7(2-Methyl Cyclopentanamine)
- 80874-82-4(2,5-Dimethyl Cyclopentanamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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